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Get Quote

Kathon 886 MW: Compatibility &
Troubleshooting Guide

Q1: What additives and chemicals are incompatible with Kathon 886 MW?

Kathon 886 MW can be degraded by certain chemicals, leading to a loss of microbial control. The following

table summarizes key incompatibilities and recommendations.

Incompatible
Additive/Condition

Effect on Kathon 886
MW

Recommendation

Highly basic additives (pH 10-
12) [1]

Reduces stability &
performance [1]

Allow minimum 30 minutes between
additions; maintain system pH <9.2 [1].

High levels of Diethanolamine
(DEA) [1]

Can be aggressive
towards the biocide [1]

Use 99% Triethanolamine (TEA) or
Monoethanolamine (MEA) at minimal

levels [1].

Mercaptobenzothiazole and

similar compounds [1]

Causes incompatibility &

degradation [1]

Avoid use in the same system [1].
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Incompatible
Additive/Condition

Effect on Kathon 886
MW

Recommendation

Sodium Pyrithione & Triadine
10 [1]

Incompatible; will

degrade Kathon 886
MW [1]

Avoid using these specific

biocides/fungicides with Kathon 886
MW [1].

Zinc Dialkyldithiophosphate
(ZDDP) [2]

Incompatible [2] Avoid use in the same system [2].

Q2: How can I stabilize Kathon 886 MW in challenging fluid conditions?

If your metalworking fluid system is aggressive (e.g., high pH, high amine content), you can improve the

stability and performance of Kathon 886 MW with the following methods:

Use Stabilizing Salts: The addition of inorganic or organic forms of copper can improve the

stability of the active ingredients and reduce degradation [3].
Alternative Products: For inherently aggressive conditions, consider using Kathon MWC biocide,

which already contains copper salts and is designed for such situations [3] [2].
Boost Efficacy: In heavily contaminated systems or those with biofilm, adding a biodispersant or a

chelant like EDTA may improve the biocide's efficacy [3].

Q3: What is the standard experimental protocol for tankside addition?

For effective microbial control, follow this established workflow. Always consult the product's Safety Data

Sheet (SDS) before handling.
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Contamination Level

Dosage Guide (per 1,000 gallons)

System Assessment

Determine System Volume
(Know your sump size in gallons)

Assess Contamination Level

Calculate Initial Dose

Add Biocide via Metering Pump
(Disperse uniformly on clean side of filters)

Monitor & Re-test

Establish Maintenance Dose

Noticeably Fouled System:
- Strong odor

- Emulsion splitting
- Visible slime

Initial Dose (Fouled):
5.4 - 12.8 fl oz
(0.46 - 1.1 lbs)

Non-Fouled System (Maintenance):
- No strong odor
- Stable emulsion

Maintenance Dose:
2.7 - 12.8 fl oz

(0.23 - 1.1 lbs) every 4-12 weeks

Click to download full resolution via product page

Q4: What are the key environmental and safety considerations?

Formaldehyde-Free: Kathon 886 MW does not contain or release formaldehyde, avoiding

associated concerns [3].
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Biodegradability: It is effective at low use rates and is biodegradable, making it a better choice for

the environment [3].
Handling Precautions: In its concentrated form, isothiazolone biocides are corrosive to the skin
and eyes and may cause sensitization upon repeated contact [2]. Always use appropriate
personal protective equipment (PPE) and follow the manufacturer's safety instructions.

Waste Disposal: Isothiazolone biocides are rapidly biodegraded in natural waters and have no effect
on sewage treatment plants when diluted below 1 ppm active ingredient [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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